Cas no 2172585-70-3 (2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine)

• Product Name: 2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine
• CAS No: 2172585-70-3
• MF: C₁₆H₁₆FNO
• MW: 257.30274772644
• CID: 6104900
• PubChem ID: 165879388
• Update Time: 2025-10-22

2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine
• 2172585-70-3
• EN300-1587011

• Inchi： 1S/C16H16FNO/c1-2-19-15-5-3-4-13(16(15)17)12-8-9-14(18-10-12)11-6-7-11/h3-5,8-11H,2,6-7H2,1H3
• InChI Key： KCGGLGYAVQMMFH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(C=C1)C1CC1)OCC

Computed Properties

• Exact Mass: 257.121592296g/mol
• Monoisotopic Mass: 257.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine

Comprehensive Overview of 2-Cyclopropyl-5-(3-Ethoxy-2-Fluorophenyl)Pyridine (CAS No. 2172585-70-3)

2-Cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine (CAS No. 2172585-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a cyclopropyl substituent and a 3-ethoxy-2-fluorophenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2172585-70-3 serves as a critical identifier for researchers and regulatory bodies.

The compound's structural complexity and functional groups contribute to its potential in modulating biological targets. Recent studies highlight its relevance in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for precision medicine. Keywords like "pyridine derivatives in drug discovery" and "fluorophenyl compounds in agrochemicals" reflect its interdisciplinary appeal. Researchers are particularly interested in its bioavailability and metabolic stability, which are frequently searched topics in AI-driven literature reviews.

From a synthetic chemistry perspective, 2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine exemplifies modern cross-coupling strategies, such as Suzuki-Miyaura reactions, to assemble its aromatic systems. The ethoxy and fluoro substituents enhance its electronic properties, a feature often explored in structure-activity relationship (SAR) studies. This aligns with trending searches like "impact of fluorination on drug potency" and "ethoxy group effects on pharmacokinetics."

In material science, the compound's rigid cyclopropyl-pyridine scaffold offers potential for designing organic semiconductors or ligands for catalytic systems. Its thermal stability and solubility profiles are frequently discussed in forums focusing on "high-performance organic materials." The CAS registry 2172585-70-3 is often cross-referenced in patents related to optoelectronic devices, underscoring its industrial relevance.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its persistence and biodegradability are subjects of ongoing evaluation, resonating with queries like "green chemistry approaches for heterocyclic synthesis." Analytical methods such as HPLC-MS and NMR are standard for characterizing this compound, as noted in publications indexed under "analytical techniques for complex pyridines."

In summary, 2-cyclopropyl-5-(3-ethoxy-2-fluorophenyl)pyridine (CAS No. 2172585-70-3) represents a convergence of pharmaceutical innovation and advanced material design. Its multifaceted applications—from drug development to functional materials—ensure its prominence in scientific discourse, driven by emerging trends like "AI-assisted molecular design" and "sustainable heterocyclic chemistry."